2-(4-methyl-5-{[2-(3-nitrophenyl)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)-N-[3-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-[4-methyl-5-[2-(3-nitrophenyl)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]-N-[3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C20H16F3N5O4S/c1-27-17(10-18(30)24-14-6-3-5-13(9-14)20(21,22)23)25-26-19(27)33-11-16(29)12-4-2-7-15(8-12)28(31)32/h2-9H,10-11H2,1H3,(H,24,30)
• InChI Key: WSDGZQSKPHVJPT-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC(=O)C2=CC(=CC=C2)[N+](=O)[O-])CC(=O)NC3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C20H16F3N5O4S
• Molecular Weight: 479.4 g/mol

Description

2-(4-methyl-5-{[2-(3-nitrophenyl)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)-N-[3-(trifluoromethyl)phenyl]acetamide is a complex organic compound that belongs to the class of triazole derivatives

Preparation Methods

The synthesis of 2-(4-methyl-5-{[2-(3-nitrophenyl)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)-N-[3-(trifluoromethyl)phenyl]acetamide involves multiple steps. The key steps include the formation of the triazole ring and the introduction of the nitrophenyl and trifluoromethylphenyl groups. The reaction conditions typically involve the use of solvents such as ethanol or dimethyl sulfoxide (DMSO) and catalysts like triethylamine. Industrial production methods may involve optimization of these reaction conditions to improve yield and purity.

Chemical Reactions Analysis

This compound can undergo various types of chemical reactions, including:

Oxidation: The nitrophenyl group can be oxidized to form nitro derivatives.

Reduction: The nitrophenyl group can be reduced to form amino derivatives.

Substitution: The trifluoromethylphenyl group can undergo nucleophilic substitution reactions. Common reagents used in these reactions include hydrogen peroxide for oxidation, sodium borohydride for reduction, and nucleophiles like amines for substitution. Major products formed from these reactions include nitro derivatives, amino derivatives, and substituted triazoles.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its antimicrobial and antifungal properties.

Medicine: Explored for its potential as an anticancer agent due to its ability to inhibit certain enzymes.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets. For example, it may inhibit the activity of certain enzymes by binding to their active sites. The pathways involved can include the inhibition of DNA synthesis or the disruption of cellular processes, leading to cell death in the case of its anticancer properties.

Comparison with Similar Compounds

Similar compounds include other triazole derivatives such as:

• 2-(4-ethyl-4H-1,2,4-triazol-3-yl)ethanamine
• 4-(4H-1,2,4-triazol-3-yl)piperidine
• 1-(4-methyl-4H-1,2,4-triazol-3-yl)ethylamine These compounds share the triazole ring structure but differ in their substituents, which can lead to variations in their biological activities and applications. The uniqueness of 2-(4-methyl-5-{[2-(3-nitrophenyl)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)-N-[3-(trifluoromethyl)phenyl]acetamide lies in its specific combination of functional groups, which confer distinct properties and potential applications.